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Compound of Interest

Compound Name: 1-Nitropiperazine-d8

Cat. No.: B15351487 Get Quote

Technical Guide: 1-Nitropiperazine-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Nitropiperazine-d8, a

deuterated analog of 1-nitropiperazine. This document outlines its physicochemical properties,

representative analytical data, and detailed experimental protocols for its quality control. The

information herein is intended to support research and development activities where this

compound is utilized as an internal standard or for other scientific purposes.

Physicochemical Properties
1-Nitropiperazine-d8 is a stable isotope-labeled form of 1-nitropiperazine, where eight

hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a valuable

tool in mass spectrometry-based analytical methods, particularly for the quantification of 1-

nitropiperazine in various matrices.

A summary of its key physicochemical properties is presented below.
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Property Value

Chemical Name 1-Nitropiperazine-d8

CAS Number 1794753-23-3[1]

Molecular Formula C₄HD₈N₃O₂[2]

Molecular Weight 139.18 g/mol [2]

Appearance Off-White Solid

Melting Point 125-127 °C

Solubility Soluble in Methanol and Water

Synonyms NSC 243817-d8[3]

Representative Certificate of Analysis
While a specific Certificate of Analysis for a particular batch of 1-Nitropiperazine-d8 was not

publicly available, this section presents a table of typical analytical tests and representative

specifications for a high-purity standard.

Test Method Specification
Representative
Result

Appearance Visual Inspection Off-White Solid Conforms

Identity (¹H NMR)
Nuclear Magnetic

Resonance
Conforms to Structure Conforms

Purity (LC-MS/MS)

Liquid

Chromatography-

Tandem Mass

Spectrometry

≥ 98% 99.5%

Isotopic Purity Mass Spectrometry ≥ 99% Deuterium 99.7% D

Water Content Karl Fischer Titration ≤ 0.5% 0.2%

Residual Solvents Headspace GC-MS
Meets USP <467>

Limits
Conforms
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Experimental Protocols
The following are detailed methodologies for the key experiments typically cited in a Certificate

of Analysis for 1-Nitropiperazine-d8.

Purity Determination by LC-MS/MS
This method is designed for the quantification of 1-Nitropiperazine-d8 and its potential

impurities.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a triple

quadrupole mass spectrometer.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40 °C.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion

transitions would be monitored for 1-Nitropiperazine-d8 and any known impurities.
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Data Analysis: The purity is calculated based on the area percent of the main peak relative

to the total peak area.

Isotopic Purity by Mass Spectrometry
This protocol determines the percentage of deuterium incorporation in the molecule.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Method:

A dilute solution of the sample is directly infused into the mass spectrometer.

The mass spectrum is acquired in full scan mode.

The relative intensities of the molecular ion peaks corresponding to the deuterated (d8)

and non-deuterated (d0 to d7) species are measured.

Isotopic purity is calculated as the percentage of the d8 peak intensity relative to the sum

of all isotopic peak intensities.

Water Content by Karl Fischer Titration
This method quantifies the amount of water present in the material.

Instrumentation:

Volumetric or coulometric Karl Fischer titrator.

Procedure:

A known weight of the 1-Nitropiperazine-d8 sample is dissolved in a suitable anhydrous

solvent (e.g., methanol).

The solution is titrated with a Karl Fischer reagent.

The endpoint is detected potentiometrically.
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The water content is calculated based on the amount of titrant consumed.

Visualizations
Chemical Structure and Isotopic Labeling
The following diagram illustrates the chemical structure of 1-Nitropiperazine-d8, highlighting

the positions of deuterium labeling.

Caption: Chemical structure of 1-Nitropiperazine-d8.

Quality Control Workflow
This diagram outlines the logical flow of the quality control process for 1-Nitropiperazine-d8,

from sample receipt to the final disposition.
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Sample Handling

Analytical Testing

Data Review and Disposition

Sample Receipt

Log Sample Information

Visual Inspection Identity (NMR) Purity (LC-MS/MS) Isotopic Purity (MS) Water Content (KF) Residual Solvents (GC-MS)

Review Analytical Data

Compare to Specifications

Generate Certificate of Analysis

Pass

Reject

Fail

Release

Click to download full resolution via product page

Caption: Quality control workflow for 1-Nitropiperazine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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